Cas no 1227593-53-4 (2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid)

• Product Name: 2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid
• CAS No: 1227593-53-4
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4821392
• Update Time: 2025-10-29

2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid

• Inchi： 1S/C11H10ClNO3/c1-16-8-3-2-7(12)10-6(4-9(14)15)5-13-11(8)10/h2-3,5,13H,4H2,1H3,(H,14,15)
• InChI Key： LMBBYJIOQICHNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(CC(=O)O)=CN2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 2.1
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid

2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid (CAS No. 1227593-53-4): A Comprehensive Overview

2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid (CAS No. 1227593-53-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CMAA for brevity, is characterized by its distinctive indole core and functional groups, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of CMAA consists of a 4-chloro and 7-methoxy substituted indole ring attached to an acetic acid moiety. The presence of these functional groups imparts specific properties that make CMAA a valuable candidate for various biochemical and pharmacological studies. Recent advancements in synthetic chemistry have enabled the efficient and scalable production of CMAA, facilitating its use in both academic and industrial settings.

In the realm of medicinal chemistry, CMAA has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to modulate specific biological pathways. For instance, research has shown that CMAA exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, CMAA has also demonstrated significant anticancer activity. Studies have indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential, leading to cell death. These findings have sparked interest in exploring CMAA as a potential therapeutic agent for cancer treatment.

The pharmacokinetic properties of CMAA have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which suggests that it could be administered as a once-daily dose in clinical settings. Additionally, CMAA has demonstrated low toxicity in animal models, further supporting its potential for therapeutic use.

In the context of drug development, the structural flexibility of CMAA allows for the synthesis of various derivatives with enhanced biological activities. Researchers have explored modifications to the indole ring and the acetic acid moiety to optimize potency and selectivity. For example, introducing additional substituents or altering the position of existing functional groups can significantly impact the compound's binding affinity to target proteins and its overall efficacy.

The therapeutic potential of CMAA extends beyond inflammation and cancer. Recent studies have also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to reduce oxidative stress and prevent neuronal cell death, suggesting that it could be a valuable adjunct therapy in these conditions.

To further validate the clinical utility of CMAA, several phase I and II clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of CMAA in human subjects with various conditions. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-Chloro-7-methoxy-1H-indol-3-yl)acetic acid (CMAA) (CAS No. 1227593-53-4) is a multifaceted compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in multiple disease areas. Ongoing research continues to uncover new applications for this compound, solidifying its position as a key player in modern medicinal chemistry.